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Compound of Interest

Compound Name: Vanillin-13C

Cat. No.: B030214 Get Quote

An in-depth analysis of Vanillin-13C, a stable isotope-labeled form of vanillin, is crucial for

researchers in metabolomics, drug metabolism, and pharmacokinetic studies. Its use as an

internal standard allows for precise quantification in mass spectrometry-based analyses. This

document outlines the core physicochemical properties of the most common isotopologue,

Vanillin-(methoxy-13C).

Physicochemical Properties
The key identifiers and properties of Vanillin-13C, specifically the methoxy-labeled variant, are

summarized below. This isotopologue features a single Carbon-13 atom in the methoxy group,

resulting in a mass shift of +1 compared to the unlabeled compound.

Property Value Citations

Chemical Name
4-Hydroxy-3-(methoxy-

13C)benzaldehyde
[1]

CAS Number 86884-84-6 [1][2][3]

Molecular Formula ¹³CC₇H₈O₃ [3]

Molecular Weight 153.14 g/mol [1][3][4]

Logical Relationship Diagram
The following diagram illustrates the direct association between the Vanillin-13C compound

and its primary quantitative identifiers.
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Core identifiers for Vanillin-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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